Cas no 143322-55-8 ((R)- 3-(1-Methyl-2-pyrrolidinyl)methyl-1H-Indole)

(R)-3-(1-Methyl-2-pyrrolidinyl)methyl-1H-Indole is a chiral indole derivative featuring a pyrrolidinylmethyl substituent at the 3-position. Its stereospecific structure makes it valuable in asymmetric synthesis and pharmaceutical research, particularly in the development of bioactive compounds. The compound’s rigid indole core and functionalized side chain enhance its utility in medicinal chemistry and ligand design.
(R)- 3-(1-Methyl-2-pyrrolidinyl)methyl-1H-Indole structure
143322-55-8 structure
Product Name:(R)- 3-(1-Methyl-2-pyrrolidinyl)methyl-1H-Indole
CAS No:143322-55-8
MF:C14H18N2
MW:214.306123256683
MDL:MFCD18642853
CID:835903
PubChem ID:44397420
Update Time:2025-06-17

(R)- 3-(1-Methyl-2-pyrrolidinyl)methyl-1H-Indole Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole, 3-[(1-methyl-2-pyrrolidinyl)methyl]-, (R)-
    • (R)- 3-[(1-Methyl-2-pyrrolidinyl)methyl]-1H-Indole
    • (R)-3-((1-METHYLPYRROLIDIN-2-YL)METHYL)-1H-INDOLE
    • 3-{[(2R)-1-Methyl-2-pyrrolidinyl]methyl}-1H-indole
    • FPV89QBL57
    • 5-Dealkyl eletriptan [USP]
    • HCTCDEAMCNSARD-GFCCVEGCSA-N
    • Eletriptan related compound A [USP]
    • BDBM50169600
    • (R)-3-(N-Methylpyrrolidin-2-ylmethyl)indole
    • (R)-3-(N-Methylpyrrolidin-2-ylmethyl)-1H-indole
    • (R)-3-(1-methyl-2-pyrrolidinylmethyl)-1H-indole
    • 3-((1-Methylpyrrolidin-2-yl)methyl)-1H-indole, (R)-
    • 3-((R
    • 143322-55-8
    • CS-13716
    • AKOS027447229
    • 3-((R)-1-Methyl-pyrrolidin-2-ylmethyl)-1H-indole; hydrochloride
    • 3-[[(2R)-1-Methyl-2-pyrrolidinyl]methyl]-1H-Indole
    • CHEMBL1189727
    • CHEMBL539327
    • DB-322067
    • CS-M0867
    • UNII-FPV89QBL57
    • SCHEMBL772623
    • 3-[[(2R)-1-methylpyrrolidin-2-yl]methyl]-1H-indole
    • (R)- 3-(1-Methyl-2-pyrrolidinyl)methyl-1H-Indole
    • MDL: MFCD18642853
    • Inchi: 1S/C14H18N2/c1-16-8-4-5-12(16)9-11-10-15-14-7-3-2-6-13(11)14/h2-3,6-7,10,12,15H,4-5,8-9H2,1H3/t12-/m1/s1
    • InChI Key: HCTCDEAMCNSARD-GFCCVEGCSA-N
    • SMILES: N1(C)CCC[C@@H]1CC1=CNC2C=CC=CC1=2

Computed Properties

  • Exact Mass: 214.146998583g/mol
  • Monoisotopic Mass: 214.146998583g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 19

(R)- 3-(1-Methyl-2-pyrrolidinyl)methyl-1H-Indole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M326810-5mg
(R)- 3-[(1-Methyl-2-pyrrolidinyl)methyl]-1H-Indole
143322-55-8
5mg
$ 187.00 2023-09-07
TRC
M326810-50mg
(R)- 3-[(1-Methyl-2-pyrrolidinyl)methyl]-1H-Indole
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$ 1493.00 2023-09-07
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
R98150-100mg
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¥9822.0 2021-09-08
Chemenu
CM233528-1g
(R)-3-((1-Methylpyrrolidin-2-yl)methyl)-1H-indole
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$3831 2023-02-18
eNovation Chemicals LLC
D762768-100mg
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eNovation Chemicals LLC
D762768-250mg
(R)-3-((1-Methylpyrrolidin-2-yl)Methyl)-1H-indole
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1PlusChem
1P009CLU-100mg
(R)-3-((1-Methylpyrrolidin-2-yl)Methyl)-1H-indole
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1PlusChem
1P009CLU-250mg
(R)-3-((1-Methylpyrrolidin-2-yl)Methyl)-1H-indole
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Aaron
AR009CU6-100mg
(R)-3-((1-Methylpyrrolidin-2-yl)methyl)-1H-indole
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